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Compound of Interest

Compound Name: 4-Chloro-2,7,8-trimethylquinoline

CAS No.: 78509-29-2

Cat. No.: B1628514 Get Quote

4-Chloro-2,7,8-trimethylquinoline is a substituted quinoline, a heterocyclic aromatic scaffold

of significant interest in medicinal chemistry. Understanding its fundamental properties is the

first step toward safe handling.

The molecular structure features a quinoline core with methyl groups at positions 2, 7, and 8,

and a reactive chlorine atom at position 4. This specific arrangement of functional groups

dictates its chemical reactivity and potential biological activity.

Caption: 2D Structure of 4-Chloro-2,7,8-trimethylquinoline.

Quantitative data for this compound are summarized below.
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Property Value Source

CAS Number 78509-29-2

Molecular Formula C₁₂H₁₂ClN [1]

Molecular Weight 205.68 g/mol

Appearance Solid (form)

SMILES String Cc1cc(Cl)c2ccc(C)c(C)c2n1

InChI Key
NDTSUKTWPJRMAV-

UHFFFAOYSA-N
[1]

Section 2: Hazard Identification and Toxicological
Insights
While a specific, publicly available Safety Data Sheet for 4-Chloro-2,7,8-trimethylquinoline is

not readily found, a reliable toxicological profile can be inferred from the SDS of structurally

similar chloroquinolines and general hazard data for this class of compounds. The following

classifications are based on a surrogate SDS for a related chemical and should be treated as a

minimum standard for handling.

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Aquatic Hazard Category 3 H402: Harmful to aquatic life

Source: Inferred from surrogate Safety Data Sheet.

Expert Analysis of Toxicological Risks:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/16765326
https://pubchemlite.lcsb.uni.lu/e/compound/16765326
https://www.benchchem.com/product/b1628514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dermal Toxicity (H311): The primary risk associated with this compound is its classification

as "Toxic in contact with skin." This is not merely a contact irritant; absorption through the

skin can lead to systemic toxicity. This mandates the use of robust personal protective

equipment (PPE), particularly impermeable gloves, to prevent accidental exposure. The

lipophilic nature of the quinoline ring likely facilitates dermal absorption.

Oral Toxicity (H302): The "Harmful if swallowed" classification is a significant concern. In a

laboratory setting, this risk is primarily managed by prohibiting eating, drinking, and smoking,

and by using appropriate engineering controls (e.g., fume hoods) to prevent the generation

of dusts that could be inadvertently ingested.

Carcinogenicity and Mutagenicity: While no specific carcinogenicity data for this exact

molecule were found, the parent compound, quinoline, is classified as a Category 2

carcinogen ("May cause cancer").[2] Researchers should operate under the assumption that

this derivative may also pose long-term health risks, reinforcing the need for stringent

exposure controls.

Section 3: Emergency Response and First Aid
Protocols
A self-validating safety system requires clear, pre-defined actions for any exposure scenario.

The following protocols are critical for immediate response.
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Exposure Event

Route of Exposure?

Skin Contact

 Skin

Ingestion

 Oral

Inhalation

 Inhaled

Immediately remove
contaminated clothing. Do NOT induce vomiting. Move person to fresh air.

Rinse skin with copious
amounts of water/shower
for at least 15 minutes.

Seek Immediate
Medical Attention.

Bring SDS.

Rinse mouth. Make victim
drink water (two glasses max).

If not breathing,
give artificial respiration.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. industrialchemicals.gov.au [industrialchemicals.gov.au]

To cite this document: BenchChem. [Section 1: Core Compound Identification and
Physicochemical Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628514#safety-data-sheet-sds-for-4-chloro-2-7-8-
trimethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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